4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole

• IUPAC Name: 4-(2-fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole
• InChI: InChI=1S/C10H8FNO3S2/c1-7-12-9(6-16-7)8-4-2-3-5-10(8)15-17(11,13)14/h2-6H,1H3
• InChI Key: OQCZYNHSWDBFRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2OS(=O)(=O)F
• Molecular Formula: C10H8FNO3S2
• Molecular Weight: 273.3 g/mol

Description

4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole, also known as FSPT, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This chemical compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole is not fully understood. However, it has been proposed that 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever, and inhibition of COX-2 can lead to a reduction in these symptoms.
Biochemical and Physiological Effects:
4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has been found to exhibit a range of biochemical and physiological effects. In animal models, 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has been shown to reduce inflammation, pain, and fever. It has also been found to inhibit the growth of cancer cells in vitro. Additionally, 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has been shown to have a low toxicity profile, making it a promising candidate for further investigation.

Advantages and Limitations for Lab Experiments

4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in the lab. It has also been found to exhibit low toxicity, making it safe for use in animal models. However, one limitation of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole is that its mechanism of action is not fully understood, which can make it difficult to design experiments to investigate its therapeutic potential.

Future Directions

There are several future directions for research on 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole. One area of interest is its potential as a treatment for cancer. Further investigation is needed to determine its efficacy in vivo and to identify any potential side effects. Another area of interest is the development of new synthesis methods for 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole that can improve its yield and purity. Additionally, research is needed to better understand the mechanism of action of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole, which can help to guide the design of future experiments.

Synthesis Methods

The synthesis of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole involves the reaction of 2-methyl-1,3-thiazole with 2-fluorosulfonyl chloride in the presence of a base. This reaction results in the formation of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole as a white crystalline solid. The yield of 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole can be improved by optimizing the reaction conditions such as temperature, time, and concentration.

Scientific Research Applications

4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. 4-(2-Fluorosulfonyloxyphenyl)-2-methyl-1,3-thiazole has also been investigated for its potential as a treatment for cancer, as it has been found to inhibit the growth of cancer cells in vitro.